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Compound of Interest

Compound Name: Corilagin (Standard)

Cat. No.: B190828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Corilagin (β-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-D-glucose) is a hydrolyzable tannin

found in a variety of medicinal plants, including those from the Phyllanthus and Terminalia

genera.[1][2] It has garnered significant interest in the scientific community due to its wide

range of pharmacological activities, including antioxidant, anti-inflammatory, hepatoprotective,

and antitumor effects.[3][4] Accurate and reliable quantitative analysis of corilagin in plant

extracts, herbal formulations, and biological matrices is crucial for quality control,

pharmacokinetic studies, and understanding its mechanism of action. High-Performance Liquid

Chromatography (HPLC) is a precise and widely used technique for this purpose.

These application notes provide a comprehensive protocol for the preparation of corilagin

standards and the subsequent analysis using a validated HPLC method.

Experimental Protocols
Preparation of Corilagin Standard Solutions
This protocol outlines the steps for preparing a stock solution and a series of working standard

solutions of corilagin for the generation of a calibration curve.

Materials:
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Corilagin reference standard (purity ≥ 97%)

HPLC-grade methanol[5]

HPLC-grade water

Volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

Analytical balance

Micropipettes

Syringe filters (0.45 µm)

Procedure:

Stock Solution Preparation (e.g., 500 µg/mL):

1. Accurately weigh approximately 12.5 mg of the corilagin reference standard using an

analytical balance.

2. Transfer the weighed standard to a 25 mL volumetric flask.

3. Add a small amount of HPLC-grade methanol to dissolve the standard.

4. Once dissolved, bring the volume up to the 25 mL mark with methanol.[5]

5. Stopper the flask and mix thoroughly by inversion. This is the stock solution.

Working Standard Solutions Preparation:

1. Label a series of volumetric flasks for the desired concentrations of your calibration curve

(e.g., 1, 5, 10, 25, 50, 75 µg/mL).[5]

2. Perform serial dilutions from the stock solution using a mixture of methanol and water

(e.g., 40:60 v/v) as the diluent to prepare the working standard solutions.[2] For example,

to prepare a 75 µg/mL solution, transfer 1.5 mL of the 500 µg/mL stock solution into a 10

mL volumetric flask and dilute to the mark with the diluent.
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3. Mix each working standard solution thoroughly.

Final Preparation for HPLC Analysis:

1. Filter each working standard solution through a 0.45 µm syringe filter into an HPLC vial.[5]

2. Label the vials accordingly.

3. The standard solutions are now ready for injection into the HPLC system.

4. Store the stock and working standard solutions at 4°C when not in use.[5]

Sample Preparation from Plant Material
This protocol provides a general method for extracting corilagin from dried plant material.

Materials:

Dried and powdered plant material

Methanol:water solution (e.g., 70:30 v/v)[5]

Ultrasonic bath

Centrifuge

Syringe filters (0.45 µm)

Procedure:

Accurately weigh approximately 1.0 g of the dried, powdered plant material.

Transfer the sample to a suitable container and add 20 mL of the methanol:water solution.

Sonication for 30 minutes in an ultrasonic bath to facilitate extraction.[2]

Centrifuge the extract to pellet the solid plant material.

Carefully collect the supernatant.
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Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

The sample is now ready for HPLC analysis.

HPLC Method for Corilagin Analysis
The following HPLC conditions have been validated for the quantitative analysis of corilagin.[5]

Table 1: HPLC Instrumentation and Conditions

Parameter Specification

HPLC System
Waters 600E with Empower software or

equivalent

Detector Photodiode Array (PDA) Detector

Column
RP-18, 5 µm, 4.6 x 150 mm (e.g., SunFire,

Waters)

Mobile Phase
A: AcetonitrileB: 0.05% Trifluoroacetic acid

(TFA) in water

Gradient Elution

0 min: 10% A, 90% B10 min: 20% A, 80% B15

min: 28% A, 72% B20 min: 35% A, 65% B25

min: 50% A, 50% B26-35 min: Return to initial

conditions

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 25°C

Detection Wavelength 272 nm

Method Validation Data
The described HPLC method has been validated according to ICH guidelines, demonstrating

its suitability for the intended purpose.[5]
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Table 2: Method Validation Parameters for Corilagin

Parameter Result

Linearity Range 1.0 - 75 µg/mL

Correlation Coefficient (r²) > 0.992

Limit of Detection (LOD) 0.5 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Retention Time
Varies based on specific system and conditions,

but should be consistent.

Visualizations
Signaling Pathway
Corilagin has been shown to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. A key mechanism is

the prevention of the degradation of IκBα (Inhibitor of kappa B), which retains NF-κB in the

cytoplasm, thereby preventing its translocation to the nucleus and the subsequent transcription

of pro-inflammatory genes.[6]
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Click to download full resolution via product page

Caption: Corilagin's inhibition of the NF-κB signaling pathway.

Experimental Workflow
The following diagram illustrates the logical flow of the HPLC analysis process, from standard

and sample preparation to data analysis.
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Caption: Workflow for the HPLC analysis of corilagin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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